Cas no 1152545-67-9 (2-(4-bromophenoxymethyl)-1-(difluoromethyl)-1H-imidazole)
2-(4-bromophenoxymethyl)-1-(difluoromethyl)-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-bromophenoxymethyl)-1-(difluoromethyl)-1H-imidazole
- 2-[(4-bromophenoxy)methyl]-1-(difluoromethyl)imidazole
- CWB54567
- Z426124356
- 2-[(4-bromophenoxy)methyl]-1-(difluoromethyl)-1H-imidazole
-
- Inchi: 1S/C11H9BrF2N2O/c12-8-1-3-9(4-2-8)17-7-10-15-5-6-16(10)11(13)14/h1-6,11H,7H2
- InChI Key: OPXUTGJNKGTDQO-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)OCC1=NC=CN1C(F)F
Computed Properties
- Exact Mass: 301.987
- Monoisotopic Mass: 301.987
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 27
2-(4-bromophenoxymethyl)-1-(difluoromethyl)-1H-imidazole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(4-bromophenoxymethyl)-1-(difluoromethyl)-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B793098-25mg |
2-(4-Bromophenoxymethyl)-1-(difluoromethyl)-1h-imidazole |
1152545-67-9 | 25mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B793098-50mg |
2-(4-Bromophenoxymethyl)-1-(difluoromethyl)-1h-imidazole |
1152545-67-9 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B793098-250mg |
2-(4-Bromophenoxymethyl)-1-(difluoromethyl)-1h-imidazole |
1152545-67-9 | 250mg |
$ 365.00 | 2022-06-06 | ||
| Enamine | EN300-77914-0.05g |
2-[(4-bromophenoxy)methyl]-1-(difluoromethyl)-1H-imidazole |
1152545-67-9 | 95.0% | 0.05g |
$88.0 | 2025-02-20 | |
| Enamine | EN300-77914-0.1g |
2-[(4-bromophenoxy)methyl]-1-(difluoromethyl)-1H-imidazole |
1152545-67-9 | 95.0% | 0.1g |
$132.0 | 2025-02-20 | |
| Enamine | EN300-77914-0.25g |
2-[(4-bromophenoxy)methyl]-1-(difluoromethyl)-1H-imidazole |
1152545-67-9 | 95.0% | 0.25g |
$188.0 | 2025-02-20 | |
| Enamine | EN300-77914-0.5g |
2-[(4-bromophenoxy)methyl]-1-(difluoromethyl)-1H-imidazole |
1152545-67-9 | 95.0% | 0.5g |
$353.0 | 2025-02-20 | |
| Enamine | EN300-77914-1.0g |
2-[(4-bromophenoxy)methyl]-1-(difluoromethyl)-1H-imidazole |
1152545-67-9 | 95.0% | 1.0g |
$470.0 | 2025-02-20 | |
| Enamine | EN300-77914-2.5g |
2-[(4-bromophenoxy)methyl]-1-(difluoromethyl)-1H-imidazole |
1152545-67-9 | 95.0% | 2.5g |
$923.0 | 2025-02-20 | |
| Enamine | EN300-77914-5.0g |
2-[(4-bromophenoxy)methyl]-1-(difluoromethyl)-1H-imidazole |
1152545-67-9 | 95.0% | 5.0g |
$1364.0 | 2025-02-20 |
2-(4-bromophenoxymethyl)-1-(difluoromethyl)-1H-imidazole Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 2-(4-bromophenoxymethyl)-1-(difluoromethyl)-1H-imidazole
Comprehensive Overview of 2-(4-bromophenoxymethyl)-1-(difluoromethyl)-1H-imidazole (CAS No. 1152545-67-9)
2-(4-bromophenoxymethyl)-1-(difluoromethyl)-1H-imidazole is a specialized organic compound with the CAS number 1152545-67-9, which has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazole class, known for its versatile applications in medicinal chemistry and material science. The presence of a difluoromethyl group and a 4-bromophenoxymethyl moiety enhances its reactivity and potential utility in drug discovery and development.
In recent years, the demand for fluorinated compounds like 2-(4-bromophenoxymethyl)-1-(difluoromethyl)-1H-imidazole has surged due to their unique physicochemical properties. Researchers are particularly interested in how fluorine substitution can improve metabolic stability and bioavailability in drug candidates. This compound’s imidazole core also makes it a promising scaffold for designing enzyme inhibitors, which aligns with current trends in targeted therapy and precision medicine.
The synthesis of 2-(4-bromophenoxymethyl)-1-(difluoromethyl)-1H-imidazole involves multi-step organic reactions, including halogenation and etherification, to introduce the bromophenoxy and difluoromethyl groups. Its structural complexity and high purity requirements make it a valuable intermediate for high-throughput screening in drug development. Laboratories and manufacturers often seek this compound for its potential in crop protection and antifungal agents, reflecting the growing focus on sustainable agriculture.
From an industrial perspective, CAS 1152545-67-9 is frequently discussed in the context of green chemistry and process optimization. Companies are investing in eco-friendly synthesis routes to minimize waste and energy consumption, addressing the global push for environmentally friendly chemical production. This aligns with the increasing popularity of ESG (Environmental, Social, and Governance) criteria in the chemical sector.
Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are critical for characterizing 2-(4-bromophenoxymethyl)-1-(difluoromethyl)-1H-imidazole. These methods ensure compliance with regulatory standards and guarantee the compound’s suitability for pharmaceutical formulations. The rise of AI-driven drug discovery has further amplified interest in such compounds, as machine learning models can predict their interactions with biological targets more efficiently.
In summary, 2-(4-bromophenoxymethyl)-1-(difluoromethyl)-1H-imidazole (CAS No. 1152545-67-9) represents a cutting-edge compound with broad applications in life sciences and material innovation. Its unique structure and functional groups make it a focal point for researchers exploring next-generation therapeutics and sustainable agrochemicals. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing biomedical research and industrial chemistry.
1152545-67-9 (2-(4-bromophenoxymethyl)-1-(difluoromethyl)-1H-imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)